Cas no 1806002-54-9 (6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine)
6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine
-
- Inchi: 1S/C8H7ClF2INO/c1-14-7-5(12)2-4(3-9)13-6(7)8(10)11/h2,8H,3H2,1H3
- InChI Key: YQVKJGFLSQCMJF-UHFFFAOYSA-N
- SMILES: IC1C=C(CCl)N=C(C(F)F)C=1OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- XLogP3: 2.6
- Topological Polar Surface Area: 22.1
6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029022798-250mg |
6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine |
1806002-54-9 | 95% | 250mg |
$1,029.00 | 2022-04-01 | |
| Alichem | A029022798-500mg |
6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine |
1806002-54-9 | 95% | 500mg |
$1,718.70 | 2022-04-01 | |
| Alichem | A029022798-1g |
6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine |
1806002-54-9 | 95% | 1g |
$2,895.00 | 2022-04-01 |
6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine
Introduction to 6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine (CAS No. 1806002-54-9)
6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806002-54-9, possesses a unique structural framework characterized by a pyridine core substituted with various functional groups, including a chloromethyl moiety, a difluoromethyl group, an iodo substituent, and a methoxy group. Such a combination of substituents makes it an attractive scaffold for the development of novel bioactive molecules.
The significance of this compound lies in its potential applications across multiple domains, particularly in medicinal chemistry and drug discovery. The presence of the chloromethyl group provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. This reactivity is particularly useful in constructing pharmacophores that can interact with biological targets. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a valuable component in drug design.
The iodo substituent on the pyridine ring offers another layer of modularity, allowing for cross-coupling reactions such as Suzuki or Stille couplings, which are widely employed in the synthesis of biaryl compounds. These types of reactions are crucial in generating structurally diverse libraries for high-throughput screening. Furthermore, the methoxy group contributes to the overall electronic properties of the molecule, influencing its interactions with biological receptors.
Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, transition-metal-catalyzed reactions have enabled efficient modifications at multiple sites within the pyridine core. These techniques have been instrumental in producing derivatives with tailored properties for specific applications. Moreover, computational chemistry approaches have been leveraged to predict and optimize the reactivity of this compound, streamlining the drug discovery process.
In the realm of medicinal chemistry, 6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine has been explored as a precursor for various therapeutic agents. Its structural features make it a promising candidate for developing small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. For example, studies have demonstrated its potential in modulating kinases and transcription factors, which are implicated in diseases such as cancer and inflammatory disorders.
The agrochemical sector has also shown interest in this compound due to its structural similarity to known bioactive molecules that exhibit herbicidal and pesticidal properties. By leveraging its unique substituents, researchers have synthesized novel compounds that demonstrate enhanced efficacy against resistant strains of weeds and pests. This underscores the broad applicability of 6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine beyond pharmaceuticals.
From a synthetic perspective, the compound serves as a valuable intermediate in multi-step organic transformations. Its ability to undergo selective modifications allows chemists to construct complex scaffolds with precision. This has been particularly beneficial in accessing hitherto unexplored chemical space, which is essential for discovering breakthrough therapeutics. The development of new synthetic routes has further enhanced accessibility to this compound, facilitating its use in both academic and industrial settings.
The role of computational tools in understanding the reactivity and properties of 6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine cannot be overstated. Molecular modeling techniques have provided insights into how different substituents influence electronic distributions and molecular interactions. These insights have guided experimental design and optimization efforts, leading to more efficient synthetic strategies. Additionally, virtual screening methods have been employed to identify potential lead compounds derived from this scaffold.
In conclusion, 6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine (CAS No. 1806002-54-9) represents a fascinating molecule with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features offer numerous opportunities for further exploration and development. As research continues to uncover new synthetic methodologies and biological targets, this compound is poised to play an increasingly significant role in advancing chemical biology and drug discovery.
1806002-54-9 (6-(Chloromethyl)-2-(difluoromethyl)-4-iodo-3-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)